Cas no 2228249-31-6 (1,1,1-trifluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropan-2-amine)

• Product Name: 1,1,1-trifluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropan-2-amine
• CAS No: 2228249-31-6
• MF: C₁₃H₁₈F₃N₃
• MW: 273.297333240509
• CID: 6318202
• PubChem ID: 165854014
• Update Time: 2025-10-29

1,1,1-trifluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropan-2-amine
• EN300-1959429
• 2228249-31-6
• 1,1,1-trifluoro-3-[2-(piperidin-1-yl)pyridin-3-yl]propan-2-amine

• Inchi： 1S/C13H18F3N3/c14-13(15,16)11(17)9-10-5-4-6-18-12(10)19-7-2-1-3-8-19/h4-6,11H,1-3,7-9,17H2
• InChI Key： YBISIVPDQBMEQO-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=CN=C1N1CCCCC1)N)(F)F

Computed Properties

• Exact Mass: 273.14528207g/mol
• Monoisotopic Mass: 273.14528207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 1,1,1-trifluoro-3-2-(piperidin-1-yl)pyridin-3-ylpropan-2-amine

1,1,1-Trifluoro-3-(2-(Piperidin-1-yl)Pyridin-3-yl)Propan-2-Amine: A Comprehensive Overview

1,1,1-Trifluoro-3-(2-(Piperidin-1-yl)Pyridin-3-yl)Propan-2-Amine, also known by its CAS Registry Number 2228249-31-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its trifluoromethyl group attached to a propanamine backbone, which is further connected to a pyridine ring substituted with a piperidine moiety. The combination of these structural elements endows the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 1,1,1-Trifluoro-3-(2-(Piperidin-1-yl)Pyridin-3-yl)Propan-2-Amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous-flow reactors, which have shown promise in enhancing reaction yields and purity levels.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, while the piperidine ring contributes to hydrogen bonding capacity and bioavailability. These properties make the compound an attractive candidate for developing small-molecule inhibitors targeting various disease pathways. For instance, recent studies have demonstrated its utility in designing inhibitors for kinase enzymes involved in cancer progression.

In addition to its role in pharmaceuticals, 1,1,1-Trifluoro-3-(2-(Piperidin-1-yl)Pyridin-3-y)l)Propan-2-Amine has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. Furthermore, the compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the design of semiconducting materials for flexible electronics.

The safety profile of this compound is another critical aspect that has been extensively studied. Recent toxicological evaluations have indicated that it exhibits low acute toxicity when administered via various routes. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment. Regulatory agencies have emphasized the importance of conducting thorough risk assessments to ensure safe handling and disposal practices.

In conclusion, 1,1,1-Trifluoro-3-(2-(Piperidin-1-y)Pyridin-3-y)Propan-2-Amine CAS No: 2228249 31 6 has emerged as a versatile compound with diverse applications across multiple disciplines.. Its unique structure and favorable properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring safety and sustainability.